Cas no 1251118-37-2 (2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid)

2-(3-Methylpyrrolidin-1-yl)-2-oxoacetic acid is a specialized organic compound featuring a pyrrolidine scaffold substituted with a methyl group at the 3-position and an oxoacetic acid moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both a tertiary amine and a carboxylic acid functional group allows for versatile derivatization, enabling applications in drug discovery and fine chemical production. Its well-defined stereochemistry and stability under standard conditions further enhance its utility in stereoselective reactions. The compound is typically handled under controlled conditions to preserve its integrity, ensuring consistent performance in synthetic workflows.
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid structure
1251118-37-2 structure
Product Name:2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
CAS No:1251118-37-2
MF:C7H11NO3
MW:157.167142152786
CID:4581889
PubChem ID:61225644
Update Time:2025-06-07

2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
    • Inchi: 1S/C7H11NO3/c1-5-2-3-8(4-5)6(9)7(10)11/h5H,2-4H2,1H3,(H,10,11)
    • InChI Key: CPTDOGLZSBLGDF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(N1CCC(C)C1)=O

Computed Properties

  • Exact Mass: 157.07389321g/mol
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid Security Information

2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M326288-2.5mg
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2
2.5mg
$ 50.00 2022-06-04
TRC
M326288-5mg
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2
5mg
$ 70.00 2022-06-04
TRC
M326288-25mg
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2
25mg
$ 275.00 2022-06-04
Chemenu
CM461182-250mg
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2 95%+
250mg
$2016 2024-08-03
Chemenu
CM461182-500mg
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2 95%+
500mg
$3174 2024-08-03
Chemenu
CM461182-1g
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2 95%+
1g
$4070 2024-08-03
Enamine
EN300-138170-0.05g
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2 95%
0.05g
$315.0 2023-02-15
Enamine
EN300-138170-0.1g
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2 95%
0.1g
$470.0 2023-02-15
Enamine
EN300-138170-0.25g
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2 95%
0.25g
$672.0 2023-02-15
Enamine
EN300-138170-0.5g
2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid
1251118-37-2 95%
0.5g
$1058.0 2023-02-15

Additional information on 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid

Introduction to 2-(3-Methylpyrrolidin-1-yl)-2-oxoacetic Acid (CAS No. 1251118-37-2)

2-(3-Methylpyrrolidin-1-yl)-2-oxoacetic acid, also known by its CAS number 1251118-37-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, which include a methyl-substituted pyrrolidine ring and an acetic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid is defined by its molecular formula, C7H13NO3. The presence of the pyrrolidine ring, which is a five-membered heterocyclic amine, contributes to the compound's basicity and reactivity. The methyl substitution on the pyrrolidine ring further modulates its physical and chemical properties, enhancing its solubility and stability. The acetic acid group, on the other hand, introduces a carboxylic acid functionality, which can participate in various chemical reactions and biological interactions.

In recent years, 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex pharmaceutical compounds. For instance, this compound has been utilized in the development of novel antiviral agents, particularly those targeting viral proteases. The unique combination of functional groups in 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid allows it to serve as a building block for designing molecules with enhanced binding affinity and selectivity.

Beyond its use as a synthetic intermediate, 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid has also shown promise in the treatment of neurological disorders. Research has indicated that this compound can modulate certain neurotransmitter systems, making it a potential candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence neurotransmitter levels and receptor activity is crucial for addressing the underlying pathophysiological mechanisms of these disorders.

The pharmacological properties of 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid have been further explored through in vitro and in vivo studies. In cell culture experiments, this compound has demonstrated significant activity against various pathogenic targets, including bacteria and viruses. Its mechanism of action involves interfering with essential biological processes, such as protein synthesis and cell membrane integrity. These findings have paved the way for more advanced preclinical studies to evaluate its safety and efficacy.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While specific clinical trials involving 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid are still in their early stages, preliminary results have been encouraging. Phase I trials have focused on assessing the safety profile and pharmacokinetics of this compound in healthy volunteers. The data collected from these trials will be crucial for determining appropriate dosing regimens and identifying any potential side effects.

In addition to its therapeutic potential, 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid has also found applications in analytical chemistry and materials science. Its unique chemical properties make it suitable for use as a reagent or catalyst in various chemical reactions. For example, it can be employed in the synthesis of polymers with tailored properties or as a chiral auxiliary in asymmetric synthesis.

The environmental impact of chemicals is an important consideration in their development and use. Studies have shown that 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional chemicals used in similar applications.

In conclusion, 2-(3-methylpyrrolidin-1-yl)-2-oxoacetic acid (CAS No. 1251118-37-2) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.